3-cyclopentyl-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}propanamide

• IUPAC Name: 3-cyclopentyl-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]propanamide
• InChI: InChI=1S/C19H27F3N4O/c1-13-23-16(19(20,21)22)12-17(24-13)26-10-8-15(9-11-26)25-18(27)7-6-14-4-2-3-5-14/h12,14-15H,2-11H2,1H3,(H,25,27)
• InChI Key: LDKMFTSWZYVAEB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC(=O)CCC3CCCC3)C(F)(F)F
• Molecular Formula: C19H27F3N4O
• Molecular Weight: 384.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered heterocyclic organic colorless compound containing two nitrogen atoms at 1st and 3rd positions. The pyrimidine ring is an integral part of DNA and RNA and imparts diverse pharmacological properties.

Scientific Research Applications

Synthetic Pathways and Chemical Properties

Research on compounds structurally related to 3-cyclopentyl-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}propanamide has focused on their synthetic pathways, chemical properties, and potential as building blocks for drug discovery. For example, the synthesis and characterization of heterocyclic compounds, including pyrimidin-5-yl derivatives and their analogs, have been explored for their potential applications in medicinal chemistry. These studies involve innovative synthetic strategies for constructing complex molecules with potential bioactivity, highlighting the compound's utility as a precursor for developing new pharmacological agents (Feskov et al., 2019; Mazik & Zieliński, 1996).

Drug Metabolism and Pharmacokinetics

Detailed studies on the metabolism and pharmacokinetics of related compounds provide insights into their metabolic pathways, which are crucial for drug development. For instance, research on the metabolism of Flumatinib, a compound sharing the pyrimidin-4-yl and trifluoromethyl groups, offers valuable information on the metabolic stability and potential drug interactions of similar compounds. This knowledge is instrumental in optimizing the pharmacokinetic profiles of new drugs (Gong et al., 2010).

Antimicrobial and Antitumor Activities

Compounds with the pyrimidin-4-yl moiety have been investigated for their antimicrobial and antitumor activities. Synthesis and evaluation of novel derivatives have shown significant biological activities, suggesting the potential of 3-cyclopentyl-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}propanamide and its analogs in the development of new therapeutic agents. These studies contribute to the understanding of structure-activity relationships and the discovery of new drugs with enhanced efficacy and specificity (Desai et al., 2016).